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Compound of Interest

1-Chloro-3-methoxy-2-
Compound Name:
nitrobenzene

Cat. No.: B183051

An In-depth Technical Guide to the Safe Handling of 1-Chloro-3-methoxy-2-nitrobenzene

Introduction

1-Chloro-3-methoxy-2-nitrobenzene is a substituted nitroaromatic compound utilized as an
intermediate in complex organic synthesis, particularly in the development of pharmaceuticals
and specialty chemicals.[1] Its molecular structure, featuring a nitro group ortho to a chlorine
atom and meta to a methoxy group, imparts specific reactivity and, critically, a distinct
toxicological and hazard profile. This guide provides a comprehensive overview of the essential
safety protocols, handling procedures, and emergency responses required for the safe
laboratory and industrial use of this chemical. The causality behind each recommendation is
explained to ensure a deep, working knowledge of the risks and mitigation strategies for
researchers, chemists, and drug development professionals.

Section 1: Chemical and Physical Properties

A foundational understanding of a chemical's properties is paramount to anticipating its
behavior and handling it safely. 1-Chloro-3-methoxy-2-nitrobenzene is a solid at room
temperature.[2] Its insolubility in water suggests that aqueous systems are not suitable for
dissolution or cleanup, and highlights its potential for persistence in aquatic environments.[1]

Table 1: Physicochemical Properties of 1-Chloro-3-methoxy-2-nitrobenzene and Related
Isomers
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Property Value Source

1-chloro-3-methoxy-2-
IUPAC Name ] [2]
nitrobenzene

Synonyms 3-chloro-2-nitroanisole [2]
CAS Number 5472-99-1 [2]
Molecular Formula C7HeCINO3 [2][3]
Molecular Weight 187.58 g/mol [2][3]

Solid; may appear as
Appearance colorless, yellowish, or
brownish crystals.[1][2][4]

Melting Point 70-72 °C (for a related isomer) [1]

Boiling Point 241.5 °C (for a related isomer) [1]

Solubilit Insoluble in water; soluble in
olubility _
most organic solvents.[1]

5 Pa at 20°C (for 1-chloro-3-
Vapor Pressure ) [5]
nitrobenzene)

] 5.44 (Air = 1) (for 1-chloro-3-
Vapor Density ] [5]
nitrobenzene)

Note: Data for closely related isomers are provided for context where specific data for 1-
Chloro-3-methoxy-2-nitrobenzene is not available.

Section 2: Hazard Identification and GHS
Classification

Nitroaromatic compounds as a class are recognized for their potential toxicity. The primary
hazards associated with 1-Chloro-3-methoxy-2-nitrobenzene and structurally similar
compounds are acute toxicity upon ingestion or skin contact, and significant environmental
hazards.[4] The Globally Harmonized System (GHS) provides a standardized framework for
communicating these hazards.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://cymitquimica.com/products/IN-DA00DJQ1/1-chloro-3-methoxy-2-nitro-benzene/
https://cymitquimica.com/products/IN-DA00DJQ1/1-chloro-3-methoxy-2-nitro-benzene/
https://cymitquimica.com/products/IN-DA00DJQ1/1-chloro-3-methoxy-2-nitro-benzene/
https://cymitquimica.com/products/IN-DA00DJQ1/1-chloro-3-methoxy-2-nitro-benzene/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-nitroanisole
https://cymitquimica.com/products/IN-DA00DJQ1/1-chloro-3-methoxy-2-nitro-benzene/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-nitroanisole
https://www.chembk.com/en/chem/1-chloro-2-methoxy-3-nitrobenzene
https://cymitquimica.com/products/IN-DA00DJQ1/1-chloro-3-methoxy-2-nitro-benzene/
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.chembk.com/en/chem/1-chloro-2-methoxy-3-nitrobenzene
https://www.chembk.com/en/chem/1-chloro-2-methoxy-3-nitrobenzene
https://www.chembk.com/en/chem/1-chloro-2-methoxy-3-nitrobenzene
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1633
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1633
https://www.benchchem.com/product/b183051?utm_src=pdf-body
https://www.benchchem.com/product/b183051?utm_src=pdf-body
https://www.benchchem.com/product/b183051?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Category 3 / Category 4
swallowed.[4]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin.
Skin Irritation Category 2 H315: Causes skin irritation.[6]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation.[6]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.
) H400/H401: Very toxic or Toxic
Aquatic Hazard (Acute) Category 1 / Category 2 o
to aquatic life.[4][7]
_ _ H411: Toxic to aquatic life with
Aquatic Hazard (Chronic) Category 2

long lasting effects.

Key Mechanistic Insights:

 Toxicity: The toxicity of nitroaromatic compounds can be linked to their metabolic reduction,
which can lead to the formation of reactive intermediates. These intermediates can cause
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it
unable to transport oxygen effectively.[5] This explains the delayed onset of symptoms like
cyanosis (blue lips and skin) and the critical need for immediate medical attention following
exposure.[5]

e Environmental Hazard: The compound's low water solubility and toxicity to aquatic
organisms mean that releases to the environment must be strictly avoided.[4][7] It can
persist and cause long-term damage to ecosystems.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.echemi.com/sds/4-chloro-3-nitroanisole-pd180521111779.html
https://www.echemi.com/sds/4-chloro-3-nitroanisole-pd180521111779.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1633
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1633
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is essential, beginning with engineering
controls and supplemented by robust PPE protocols.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate personnel from the hazard.

o Ventilation: All handling of 1-Chloro-3-methoxy-2-nitrobenzene must be conducted in a
well-ventilated area.[6] A certified chemical fume hood is mandatory for any procedure that
may generate dust or vapors, such as weighing, transferring, or heating.[8]

+ Emergency Equipment: Eyewash stations and safety showers must be readily accessible
and located in close proximity to the workstation.[9] Their location should be clearly marked
and regularly tested.

Personal Protective Equipment (PPE): A Self-Validating
System

PPE selection must be based on a thorough risk assessment of the specific tasks being
performed.[10] The following protocol ensures a comprehensive barrier against exposure.

o Risk Assessment: Before beginning work, evaluate the procedure for potential splash, dust,
or vapor generation.[10]

e Eye and Face Protection:

o For handling small quantities of solid, wear ANSI Z87.1-compliant safety glasses with side
shields.[11]

o For tasks with a splash hazard (e.g., dissolving in a solvent) or when handling larger
guantities, wear chemical splash goggles.[10]

o If there is a significant risk of splashing or exothermic reaction, a face shield must be worn
over safety glasses or goggles.[10][11]
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» Skin and Body Protection:

o Gloves: Wear chemical-resistant gloves. Nitrile gloves provide adequate short-term
protection for incidental contact.[11] Always inspect gloves for tears or punctures before
use and remove them using the proper technique to avoid contaminating your skin.[12]
Dispose of contaminated gloves immediately as hazardous waste.[12]

o Lab Coat: A buttoned, long-sleeved lab coat is required to protect skin and clothing.[11]

o Protective Clothing: Wear long pants and closed-toe, closed-heel shoes made of a non-
porous material.[11][13]

» Respiratory Protection:
o Engineering controls should be the primary method of respiratory protection.[11]

o If dust generation is unavoidable and cannot be controlled within a fume hood, a NIOSH-
approved respirator with P95 or P100 particulate filters is required.[12] All respirator use
requires prior medical evaluation and fit-testing.[11]
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Figure 1: PPE Selection Workflow
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Caption: A workflow for assessing hazards and selecting appropriate PPE.
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Section 4: Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is non-negotiable to prevent
exposure and environmental contamination.

Protocols for Safe Handling

e Preparation: Read the Safety Data Sheet (SDS) thoroughly before the first use.[10] Ensure
all necessary engineering controls and PPE are in place and functional.

» Weighing and Transfer: Conduct all transfers of solid material within a fume hood or a
ventilated enclosure to contain dust.[8] Use spatulas and other tools carefully to minimize
aerosolization.

o General Hygiene: Avoid contact with skin, eyes, and clothing.[12] Do not breathe dust.[4]
After handling, wash hands and any exposed skin thoroughly with soap and water, especially
before eating, drinking, or smoking.[4][9] Immediately change any contaminated clothing.

o Heating: When heating is required, be aware that this will increase the vapor pressure.
Ensure robust ventilation. Nitroaromatic compounds can decompose exothermically at
elevated temperatures; strong heating should be avoided.

Storage Requirements

Proper storage is critical to maintaining chemical integrity and preventing accidental release.
o Container: Keep the container tightly closed and dry.[6]

e Location: Store in a cool, well-ventilated area designated for toxic chemicals.[6] The storage
area should be secured and accessible only to authorized personnel.

o Incompatibilities: Store separately from combustible materials, strong oxidizing agents, and
reducing agents.[4][5]

Waste Disposal

Chemical waste must be managed responsibly to protect personnel and the environment.
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Classification: 1-Chloro-3-methoxy-2-nitrobenzene and any materials contaminated with it
(e.g., gloves, weighing paper, empty containers) must be treated as hazardous waste.

Procedure: Do not mix with other waste streams. Collect in a clearly labeled, sealed
container.[12] Dispose of the waste through an approved hazardous waste disposal facility,
adhering to all local, state, and federal regulations.[6][14] Do not dispose of it down the drain
or in general trash.[6]

Section 5: Emergency Procedures

Preparedness and a clear, rehearsed plan are critical for effectively responding to

emergencies.

First-Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury. Always seek

medical attention after any exposure and provide the attending physician with the SDS.

If Inhaled: Move the person to fresh air immediately.[14] If breathing is difficult, provide
oxygen. If the person is not breathing, begin artificial respiration (do not use mouth-to-
mouth).[14] Call a physician immediately.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
skin area with plenty of water and soap for at least 15 minutes.[7] Seek immediate medical
attention.

In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present
and easy to do.[4] Seek immediate medical attention.[4]

If Swallowed: Do NOT induce vomiting.[7] Rinse the mouth thoroughly with water.[14] Never
give anything by mouth to an unconscious person.[14] Call a POISON CENTER or physician
immediately.

Accidental Release and Spill Cleanup

A swift and organized response can prevent a small spill from becoming a major incident.
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Evacuate and Secure: Immediately alert others in the area. Evacuate all non-essential
personnel from the spill zone.[12]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust
into the air.

Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 3,
including respiratory protection if necessary.[4]

Containment: Prevent the spill from spreading and from entering drains or waterways.[6][12]
Cleanup:

o Carefully sweep or shovel the solid material into a suitable, labeled container for
hazardous waste.[9][12]

o Avoid generating dust during cleanup. If appropriate, moistening the material slightly may
help prevent it from becoming airborne.[5]

o Use an inert absorbent material like sand or diatomaceous earth for spills involving
solutions.[4]

Decontamination: Clean the spill area thoroughly.

Disposal: Seal the container with the collected waste and dispose of it according to the
protocol in Section 4.3.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.echemi.com/sds/4-chloro-3-nitroanisole-pd180521111779.html
https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC203990050&productDescription=1-CHLORO-3-NITROBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1633
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Emergency Spill Response Workflow
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Caption: A step-by-step workflow for responding to a chemical spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[4][14]

o Specific Hazards: The compound is combustible. Burning may produce toxic and corrosive
fumes, including nitrogen oxides (NOXx), carbon monoxide, and hydrogen chloride gas.[5][9]
Vapors may be heavier than air and can form explosive mixtures with air upon intense
heating.

» Protective Equipment: Firefighters must wear full protective clothing and self-contained
breathing apparatus (SCBA).[4][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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